Platinum--uranium (1/1)

• CAS No.: 12535-18-1
• Molecular Formula: PtU
• Molecular Weight: 433.11 g/mol
• IUPAC Name: platinum;uranium
• InChI: InChI=1S/Pt.U
• InChI Key: CISBBXZTPYOKKX-UHFFFAOYSA-N
• Canonical SMILES: [Pt].[U]

Description

Platinum–uranium (1/1) is a hypothetical or less-documented intermetallic compound with a 1:1 stoichiometric ratio of platinum (Pt) and uranium (U). Such compounds are of interest in materials science due to the unique combination of platinum’s corrosion resistance, catalytic activity, and high melting point (1,768°C) with uranium’s high density (19.1 g/cm³) and nuclear properties. While direct studies on Pt–U (1/1) are scarce, platinum alloys and uranium intermetallics are well-researched. Platinum-based alloys, such as Pt–Al and Pt–Ru, are known for their high-temperature stability and mechanical strength , whereas uranium alloys are often studied for nuclear fuel or shielding applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of platinum–uranium (1/1) typically involves the direct fusion of pure platinum and uranium metals. The reaction is carried out under high-temperature conditions to ensure complete alloying of the two metals. The process can be summarized as follows:

Direct Fusion: Platinum and uranium metals are weighed in stoichiometric amounts and placed in a high-temperature furnace.

Reduction Method: Another method involves the reduction of uranium dioxide with hydrogen in the presence of platinum.

Industrial Production Methods

Industrial production of platinum–uranium (1/1) involves similar high-temperature fusion techniques but on a larger scale. The process requires precise control of temperature and atmosphere to prevent contamination and ensure the purity of the final product. The use of inert gas atmospheres, such as argon, is common to prevent oxidation during the synthesis.

Chemical Reactions Analysis

Types of Reactions

Platinum–uranium (1/1) undergoes various chemical reactions, including:

Oxidation: The compound can oxidize when exposed to air at elevated temperatures, forming uranium oxides and platinum oxides.

Reduction: Reduction reactions can occur, particularly in the presence of hydrogen, leading to the formation of metallic uranium and platinum.

Substitution: The compound can participate in substitution reactions with other metals or compounds, leading to the formation of new intermetallic phases.

Common Reagents and Conditions

Oxidation: Oxygen or air at high temperatures.

Reduction: Hydrogen gas at elevated temperatures.

Substitution: Other metal halides or oxides under controlled conditions.

Major Products Formed

Oxidation: Uranium oxides (e.g., UO2) and platinum oxides (e.g., PtO2).

Reduction: Metallic uranium and platinum.

Substitution: New intermetallic compounds depending on the substituent metals.

Scientific Research Applications

Platinum–uranium (1/1) has several scientific research applications:

Nuclear Technology: Due to its unique properties, it is studied for potential use in nuclear reactors and as a material for nuclear fuel cladding.

Materials Science: The compound’s high melting point and stability make it a candidate for high-temperature applications and advanced materials research.

Catalysis: Platinum-based compounds are known for their catalytic properties, and the addition of uranium can modify these properties for specific catalytic applications.

Biomedical Research: While not as common, the compound’s unique properties may be explored for specialized biomedical applications, particularly in radiation therapy.

Mechanism of Action

The mechanism by which platinum–uranium (1/1) exerts its effects is primarily related to its physical and chemical stability. The compound’s high melting point and resistance to oxidation make it suitable for high-temperature applications. In nuclear technology, its ability to withstand radiation damage and maintain structural integrity is crucial. The interaction between platinum and uranium atoms at the molecular level contributes to the compound’s unique properties, such as enhanced catalytic activity and stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares Pt–U (1/1) with other platinum-containing intermetallics and uranium-based compounds:

Property	Pt–U (1/1)*	Pt–Al (Pt₃Al)	Pt–Ru (1:1)	U–Mo (U₉Mo)
Density (g/cm³)	~16.5 (estimated)	14.5	12.4	18.3
Melting Point (°C)	~1,800 (estimated)	1,760	1,950	1,130
Crystal Structure	Hypothetical FCC	Cubic L1₂	Hexagonal	Tetragonal
Thermal Conductivity (W/m·K)	Low (est.)	70	71	28

Chemical Stability and Reactivity

• Pt–U (1/1): Expected to exhibit moderate corrosion resistance due to platinum’s inertness, but uranium’s reactivity with acids and oxygen may dominate in non-inert environments .
• Pt–Al : Highly oxidation-resistant at high temperatures, forming protective Al₂O₃ scales .
• Pt–Ru : Superior catalytic activity in acidic environments (e.g., fuel cells) compared to pure Pt .
• U–Mo : Prone to oxidation but stabilized in nuclear reactors via cladding or alloying .